2-(2-Chloropyridin-3-yl)-3-oxopropanenitrile

• Molecular Formula: C8H5ClN2O
• Molecular Weight: 180.59 g/mol
• IUPAC Name: 2-(2-chloropyridin-3-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C8H5ClN2O/c9-8-7(2-1-3-11-8)6(4-10)5-12/h1-3,5-6H
• InChI Key: NXZDNKLQBHAQTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(C=O)C#N

Description

2-(2-Chloropyridin-3-yl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C8H5ClN2O and its molecular weight is 180.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2-chloropyridin-3-yl)acetonitrile (2.0 g, 13 mmol) in THF (5 mL) was slowly added to a suspension of sodium hydride, 60% in mineral oil (1.31 g, 33.0 mmol) in THF (10 mL) at 0° C. The mixture was stirred for 15 minutes, and ethyl formate (1.1 mL, 13 mmol) was slowly added. The mixture was stirred at RT, and monitored by LCMS. Upon completion, the reaction was extracted into EtOAc, washed organics 2×H2O, dried with Mg2SO4, filtered through fritted funnel, and lyophilized to yield 2-(2-chloropyridin-3-yl)-3-oxopropanenitrile as reddish brown solid. The crude was used without further purification. MS m/z=181 [M+1]+. Calc'd for C8H5ClN2O: 180.59.